4-bromo-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H10BrN3O2S/c15-9-6-12(21-8-9)14(19)18-7-10-13(17-4-3-16-10)11-2-1-5-20-11/h1-6,8H,7H2,(H,18,19)
• InChI Key: YTENUVVLPFNAJG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC=CN=C2CNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C14H10BrN3O2S
• Molecular Weight: 364.22 g/mol

Description

4-bromo-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that is used in various fields of research such as medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Facile Synthesis and Electronic Properties

A study detailed the facile synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides through Suzuki cross-coupling reactions. This research aimed to explore the electronic and nonlinear optical properties of the synthesized compounds, including 4-bromo-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)thiophene-2-carboxamide. The study focused on Density Functional Theory (DFT) calculations to understand the reactivity parameters and the effect of various substituents on the HOMO-LUMO energy gap and hyperpolarizability. The findings highlighted the significance of π-electronic delocalization across pyrazine, benzene, and thiophene rings in studying the nonlinear optical behavior of these compounds (Ahmad et al., 2021).

Synthesis of Amide-Thioethers in Ionic Liquids

Another research explored an improved method for synthesizing carboxamide ligands containing thioether donor sites, utilizing ionic liquids. This method aimed at replacing traditional solvents to achieve better yields and shorter reaction times for producing compounds including furan, thiophene, and pyrazine derivatives. The study demonstrates the adaptability of synthesis techniques for such complex molecules in enhancing efficiency and sustainability (Meghdadi et al., 2012).

Investigation of Crystal Packing

Research on the supramolecular effect of aromaticity on the crystal packing of furan/thiophene carboxamide compounds, including the pyrazinyl derivatives, provided insights into how heteroatom substitution (O to S) affects π-based interactions. Single crystal X-ray diffraction, Hirshfeld surface analysis, and theoretical calculations were employed to understand the stabilization of supramolecular architectures, highlighting the importance of these compounds in materials science (Rahmani et al., 2016).